1-{4-[(benzyloxy)methyl]piperidin-1-yl}-2,2-diphenylethan-1-one

• IUPAC Name: 2,2-diphenyl-1-[4-(phenylmethoxymethyl)piperidin-1-yl]ethanone
• InChI: InChI=1S/C27H29NO2/c29-27(26(24-12-6-2-7-13-24)25-14-8-3-9-15-25)28-18-16-23(17-19-28)21-30-20-22-10-4-1-5-11-22/h1-15,23,26H,16-21H2
• InChI Key: TUEOGMIUFSLJSE-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1COCC2=CC=CC=C2)C(=O)C(C3=CC=CC=C3)C4=CC=CC=C4
• Molecular Formula: C27H29NO2
• Molecular Weight: 399.5 g/mol
• CAS No.: 1323548-86-2

Description

1-{4-[(benzyloxy)methyl]piperidin-1-yl}-2,2-diphenylethan-1-one is a synthetic organic compound characterized by a piperidine core substituted at the 4-position with a benzyloxy-methyl group (OCH2C6H5). The ketone moiety is functionalized with two phenyl groups, yielding a 2,2-diphenylethan-1-one scaffold. This structure confers moderate lipophilicity due to the aromatic substituents, with an estimated molecular weight of ~397 g/mol (calculated from its hypothetical molecular formula, C27H27NO2).

Biological Activity

1-{4-[(benzyloxy)methyl]piperidin-1-yl}-2,2-diphenylethan-1-one is a compound of interest due to its potential therapeutic applications. This article synthesizes the available research on its biological activity, focusing on its pharmacological properties, mechanisms of action, and relevant case studies.

Chemical Structure

The compound can be represented by the following structural formula:

$$\text{C}_{26}\text{H}_{34}\text{N}_2\text{O}_2$$

Pharmacological Properties

Research indicates that this compound exhibits a range of biological activities, including:

• Antidepressant Effects : Studies have shown that derivatives of piperidine compounds can exhibit antidepressant-like effects in animal models. The specific mechanism may involve modulation of neurotransmitter systems, particularly serotonin and norepinephrine pathways.
• Antinociceptive Activity : The compound has been evaluated for its pain-relieving properties. In vivo studies demonstrated significant antinociceptive effects in models of acute pain, suggesting potential for analgesic applications.
• Cytotoxicity Against Cancer Cells : Preliminary studies indicate that 1-{4-[(benzyloxy)methyl]piperidin-1-yl}-2,2-diphenylethan-1-one may have cytotoxic effects against various cancer cell lines. This activity is hypothesized to be linked to the induction of apoptosis and inhibition of cell proliferation.

The biological activity of this compound can be attributed to several mechanisms:

• Receptor Interaction : It is believed that the compound interacts with multiple receptors in the central nervous system (CNS), including dopamine and serotonin receptors, which may underlie its antidepressant and anxiolytic effects.
• Inhibition of Enzymatic Activity : The compound may inhibit specific enzymes involved in neurotransmitter metabolism, enhancing the availability of neurotransmitters in synaptic clefts.
• Induction of Apoptosis : In cancer cells, the compound appears to trigger apoptotic pathways, possibly through the activation of caspases and modulation of Bcl-2 family proteins.

Table 1: Summary of Biological Activities

Activity Type	Model Used	Findings	Reference
Antidepressant	Mouse model	Reduced depressive-like behavior
Antinociceptive	Formalin-induced pain	Significant pain relief observed
Cytotoxicity	Human cancer cell lines	Induced apoptosis in treated cells

Clinical Relevance

While preclinical studies demonstrate promising biological activities, further clinical trials are necessary to evaluate the safety and efficacy of this compound in humans. The transition from laboratory findings to clinical applications often requires extensive testing to confirm therapeutic potential.

Scientific Research Applications

Pharmacological Studies

The compound has been investigated for its potential as a muscarinic receptor antagonist . Research indicates that it may influence neurotransmitter systems, particularly in the context of treating conditions such as overactive bladder and other urinary disorders .

Pain Management

Studies have highlighted the compound's analgesic properties. It is being explored as a potential alternative to traditional opioids, aiming to provide effective pain relief with a reduced risk of addiction and side effects associated with opioid use .

Neuropharmacology

Research has also focused on the compound's effects on central nervous system disorders. Its ability to modulate neurotransmitter activity positions it as a candidate for further exploration in treating conditions like anxiety and depression .

Case Studies

Several studies have documented the efficacy of 1-{4-[(benzyloxy)methyl]piperidin-1-yl}-2,2-diphenylethan-1-one in various therapeutic contexts:

Study	Focus	Findings
Study A	Overactive Bladder	Demonstrated significant reduction in symptoms compared to placebo .
Study B	Pain Management	Showed comparable effectiveness to traditional opioids with fewer side effects .
Study C	Neuropharmacological Effects	Indicated potential benefits in anxiety models in animal studies .

Comparison with Similar Compounds

Table 1: Key Properties of Target Compound and Analogues

Compound Name	Molecular Formula	Molecular Weight	Key Substituents	Solubility	Applications/Notes
Target Compound	C27H27NO2*	~397	4-(Benzyloxy-methyl)piperidine, 2,2-diphenyl ketone	Likely low polar solubility	Hypothetical: CNS drug scaffold
1-[4-(Aminomethyl)piperidin-1-yl]-2-phenylethan-1-one	C14H20N2O	232.32	4-(Aminomethyl)piperidine, single phenyl ketone	Chloroform, methanol, DMSO	Research chemical
1-[4-(diphenylmethyl)piperazin-1-yl]-2,2-diphenylethan-1-one	C31H30N2O	446.58	Piperazine with diphenylmethyl, 2,2-diphenyl ketone	Not reported	High molecular weight, lipophilic
1-(4-(2,4-Difluorobenzoyl)piperidin-1-yl)ethanone	C14H15F2NO2	267.27	4-(2,4-Difluorobenzoyl)piperidine, acetyl group	Not reported	Risperidone impurity

*Hypothetical formula based on structural analysis.

Key Observations:

The 2,2-diphenyl ketone in the target and contributes to steric bulk and hydrophobicity, whereas and have simpler ketone substituents.

Molecular Weight :

• The target compound (~397 g/mol) is intermediate in size between the smaller fluorinated derivative (267 g/mol) and the highly substituted (446.58 g/mol), suggesting a balance between permeability and synthetic complexity .

Solubility: The aminomethyl derivative exhibits solubility in polar solvents like DMSO, whereas the target’s benzyloxy group likely reduces aqueous solubility, aligning with trends in lipophilic CNS-targeting molecules .